Cas no 2137596-71-3 (1H-Thieno[2,3-c]pyrazole-3,5-dicarboxylic acid, 3-methyl ester)

1H-Thieno[2,3-c]pyrazole-3,5-dicarboxylic acid, 3-methyl ester is a heterocyclic compound featuring a fused thienopyrazole core with dicarboxylic acid functionality, selectively esterified at the 3-position. This structure offers versatility as a synthetic intermediate in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules. The methyl ester group enhances solubility in organic solvents, facilitating further derivatization. Its rigid scaffold provides a stable framework for constructing complex heterocycles, while the remaining free carboxylic acid allows for selective functionalization. The compound’s well-defined reactivity profile makes it valuable for medicinal chemistry applications, including the synthesis of enzyme inhibitors or receptor modulators. High purity grades ensure reproducibility in research settings.

1H-Thieno[2,3-c]pyrazole-3,5-dicarboxylic acid, 3-methyl ester structure

2137596-71-3 structure

Product Name:1H-Thieno[2,3-c]pyrazole-3,5-dicarboxylic acid, 3-methyl ester

CAS No:2137596-71-3

MF:C₈H₆N₂O₄S

MW:226.209240436554

CID:5297482

Update Time:2025-05-21

1H-Thieno[2,3-c]pyrazole-3,5-dicarboxylic acid, 3-methyl ester Chemical and Physical Properties

Names and Identifiers

- 1H-Thieno[2,3-c]pyrazole-3,5-dicarboxylic acid, 3-methyl ester
- Inchi： 1S/C8H6N2O4S/c1-14-8(13)5-3-2-4(7(11)12)15-6(3)10-9-5/h2H,1H3,(H,9,10)(H,11,12)
- InChI Key： UTCMCWUXJNUKAP-UHFFFAOYSA-N
- SMILES： N1=C(C(OC)=O)C2C=C(C(O)=O)SC=2N1

1H-Thieno[2,3-c]pyrazole-3,5-dicarboxylic acid, 3-methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-767720-0.05g	3-(methoxycarbonyl)-1H-thieno[2,3-c]pyrazole-5-carboxylic acid	2137596-71-3	95%	0.05g	$1188.0	2024-05-22
Enamine	EN300-767720-0.1g	3-(methoxycarbonyl)-1H-thieno[2,3-c]pyrazole-5-carboxylic acid	2137596-71-3	95%	0.1g	$1244.0	2024-05-22
Enamine	EN300-767720-0.25g	3-(methoxycarbonyl)-1H-thieno[2,3-c]pyrazole-5-carboxylic acid	2137596-71-3	95%	0.25g	$1300.0	2024-05-22
Enamine	EN300-767720-0.5g	3-(methoxycarbonyl)-1H-thieno[2,3-c]pyrazole-5-carboxylic acid	2137596-71-3	95%	0.5g	$1357.0	2024-05-22
Enamine	EN300-767720-1.0g	3-(methoxycarbonyl)-1H-thieno[2,3-c]pyrazole-5-carboxylic acid	2137596-71-3	95%	1.0g	$1414.0	2024-05-22
Enamine	EN300-767720-2.5g	3-(methoxycarbonyl)-1H-thieno[2,3-c]pyrazole-5-carboxylic acid	2137596-71-3	95%	2.5g	$2771.0	2024-05-22
Enamine	EN300-767720-5.0g	3-(methoxycarbonyl)-1H-thieno[2,3-c]pyrazole-5-carboxylic acid	2137596-71-3	95%	5.0g	$4102.0	2024-05-22
Enamine	EN300-767720-10.0g	3-(methoxycarbonyl)-1H-thieno[2,3-c]pyrazole-5-carboxylic acid	2137596-71-3	95%	10.0g	$6082.0	2024-05-22

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Additional information on 1H-Thieno[2,3-c]pyrazole-3,5-dicarboxylic acid, 3-methyl ester

1H-Thieno[2,3-c]pyrazole-3,5-dicarboxylic Acid, 3-Methyl Ester: A Comprehensive Overview

The compound with CAS No. 2137596-71-3, known as 1H-Thieno[2,3-c]pyrazole-3,5-dicarboxylic acid, 3-methyl ester, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique chemical properties and potential applications in drug discovery. The thienopyrazole core of this molecule is particularly notable due to its structural similarity to biologically active compounds found in nature.

Recent studies have highlighted the antimicrobial properties of this compound, making it a promising candidate for the development of new antibiotics. Researchers have explored its activity against various bacterial strains, including multi-drug resistant pathogens. The methyl ester group in the molecule has been shown to enhance its bioavailability, making it more effective in vivo. This finding underscores the importance of functional group modification in optimizing drug candidates.

In addition to its antimicrobial activity, 1H-Thieno[2,3-c]pyrazole-3,5-dicarboxylic acid, 3-methyl ester has also been investigated for its potential as a cancer therapeutic agent. Preclinical studies have demonstrated its ability to inhibit the growth of cancer cells by targeting specific signaling pathways. The dicarboxylic acid moiety plays a crucial role in this activity by facilitating interactions with cellular proteins involved in apoptosis regulation.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thienopyrazole ring system and the subsequent introduction of the methyl ester group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both academic and industrial applications.

From an environmental perspective, the green chemistry principles have been applied to the synthesis of this compound. By utilizing renewable feedstocks and minimizing waste generation, scientists have developed a more sustainable approach to its production. This aligns with global efforts to reduce the environmental impact of chemical manufacturing processes.

In terms of structural characterization, advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the identity and purity of the compound. These methods provide detailed insights into the molecular structure and help validate experimental results.

Looking ahead, ongoing research is focused on exploring the bioavailability and toxicological profile of this compound. Understanding how it behaves in different biological systems is crucial for determining its suitability as a drug candidate. Additionally, efforts are being made to identify other potential applications in areas such as agrochemicals and materials science.

In conclusion, 1H-Thieno[2,3-c]pyrazole-3,5-dicarboxylic acid, 3-methyl ester (CAS No. 2137596-71-3) represents a significant advancement in heterocyclic chemistry. Its unique properties and versatile applications make it a valuable tool for researchers across various disciplines. As further studies unfold, this compound is expected to contribute even more to our understanding of complex biological systems and therapeutic development.